Cas no 14716-73-5 (5-Isoxazolemethanamine,3-(4-chlorophenyl)-N,N-diethyl-, hydrochloride (1:1))

• Product Name: 5-Isoxazolemethanamine,3-(4-chlorophenyl)-N,N-diethyl-, hydrochloride (1:1)
• CAS No: 14716-73-5
• MF: C₁₄H₁₈Cl₂N₂O
• MW: 301.211521625519
• CID: 184125
• PubChem ID: 26835
• Update Time: 2025-04-19

5-Isoxazolemethanamine,3-(4-chlorophenyl)-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine,3-(4-chlorophenyl)-N,N-diethyl-, hydrochloride (1:1)
• [3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl-diethylazanium,chloride
• ISOXAZOLE, 3-(p-CHLOROPHENYL)-5-(DIETHYLAMINOMETHYL)-, HYDROCHLORIDE
• 14716-73-5
• 3-(p-Chlorophenyl)-5-(diethylaminomethyl)isoxazole hydrochloride

• Inchi： 1S/C14H17ClN2O.ClH/c1-3-17(4-2)10-13-9-14(16-18-13)11-5-7-12(15)8-6-11;/h5-9H,3-4,10H2,1-2H3;1H
• InChI Key： VYBFHFFWHMWJKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C[NH+](CC)CC)ON=1.[Cl-]

Computed Properties

• Exact Mass: 281.9389
• Monoisotopic Mass: 300.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 31.93